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In the landscape of antimicrobial resistance, a thorough understanding of the activity spectra of

both established and novel antibiotics is paramount for researchers, scientists, and drug

development professionals. This guide provides a side-by-side comparison of the in-vitro

activity of valnemulin, a pleuromutilin antibiotic primarily used in veterinary medicine, with

several recently developed antibiotics exhibiting activity against clinically significant Gram-

positive and select Gram-negative pathogens.

Executive Summary
Valnemulin demonstrates potent activity against Mycoplasma species and a range of Gram-

positive bacteria. When compared with newer antibiotics such as lefamulin, eravacycline,

omadacycline, delafloxacin, ceftaroline, dalbavancin, and oritavancin, its primary strengths lie

in its efficacy against specific veterinary pathogens. The newer agents, developed to combat

multidrug-resistant human pathogens, generally exhibit a broader and more potent activity

profile against contemporary clinical isolates of Staphylococcus aureus, Streptococcus

pneumoniae, and Enterococcus faecalis. This guide presents a detailed comparison of their

minimum inhibitory concentration (MIC) values, outlines the standardized experimental
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methodology used for these determinations, and provides visual representations of their

mechanisms of action.

Comparative In-Vitro Activity: MIC Data
The following tables summarize the in-vitro activity of valnemulin and new antibiotics against

key bacterial pathogens. Data is presented as the minimum inhibitory concentration required to

inhibit the growth of 50% (MIC₅₀) and 90% (MIC₉₀) of isolates, expressed in µg/mL.

Table 1: Activity Spectrum against Gram-Positive Pathogens
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Organism Antibiotic MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Staphylococcus

aureus (Methicillin-

Susceptible - MSSA)

Valnemulin 0.12 0.5

Lefamulin 0.06 0.12

Eravacycline 0.06 0.12

Omadacycline 0.12 0.12

Delafloxacin ≤0.004 0.03

Ceftaroline 0.12-0.25 0.25

Dalbavancin 0.016 0.125

Oritavancin 0.015-0.03 0.06

Staphylococcus

aureus (Methicillin-

Resistant - MRSA)

Valnemulin 0.25 1

Lefamulin 0.06 0.12

Eravacycline 0.06 0.12

Omadacycline 0.12 0.25

Delafloxacin 0.06-0.12 0.25

Ceftaroline 0.5 1-2

Dalbavancin ≤0.008 0.25

Oritavancin 0.015-0.03 0.06

Streptococcus

pneumoniae
Valnemulin 0.06 0.25

Lefamulin 0.06 0.12

Eravacycline ≤0.06 ≤0.06

Omadacycline 0.06 0.06-0.12
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Delafloxacin 0.008 0.015

Ceftaroline ≤0.008-0.015 0.015-0.25

Dalbavancin ≤0.015 0.03

Oritavancin ≤0.008 0.03

Enterococcus faecalis Valnemulin 1 4

Lefamulin 0.12 0.5

Eravacycline 0.06 0.06

Omadacycline 0.12 0.25

Delafloxacin 0.06-0.12 1

Ceftaroline 4 4

Dalbavancin ≤0.03 0.12

Oritavancin 0.015 0.03-0.06

Table 2: Activity Spectrum against Select Gram-Negative Pathogens
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Organism Antibiotic MIC₅₀ (µg/mL) MIC₉₀ (µg/mL)

Escherichia coli Valnemulin >64 >64

Eravacycline 0.12-0.25 0.5-1

Omadacycline 2 8

Delafloxacin 0.25 2

Klebsiella

pneumoniae
Valnemulin >64 >64

Eravacycline 0.25-0.5 1-2

Omadacycline 4 16

Delafloxacin 1 8

Haemophilus

influenzae
Valnemulin No Data No Data

Lefamulin 0.5 1

Delafloxacin 0.008 0.015

Experimental Protocols
The determination of Minimum Inhibitory Concentrations (MICs) is a critical component of

assessing an antibiotic's potency. The data presented in this guide is predicated on the

standardized broth microdilution method as detailed by the Clinical and Laboratory Standards

Institute (CLSI) in document M07-A10.

Broth Microdilution Susceptibility Testing Protocol (CLSI M07-A10)

Preparation of Antimicrobial Solutions: Stock solutions of each antibiotic are prepared at a

high concentration in a suitable solvent. A series of twofold serial dilutions are then made in

cation-adjusted Mueller-Hinton broth (CAMHB) to achieve the desired final concentrations for

testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inoculum Preparation: Bacterial isolates are cultured on appropriate agar plates to obtain

fresh, pure colonies. Several colonies are used to inoculate a saline or broth solution, and

the turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to

approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. This suspension is then diluted to

achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the

microdilution plate.

Inoculation of Microdilution Plates: Standard 96-well microdilution plates are used. Each well,

containing a specific concentration of an antimicrobial agent, is inoculated with the

standardized bacterial suspension. A growth control well (containing no antibiotic) and a

sterility control well (containing uninoculated broth) are included on each plate.

Incubation: The inoculated plates are incubated at 35°C ± 2°C in ambient air for 16-20 hours

for most non-fastidious bacteria. For fastidious organisms like Streptococcus pneumoniae,

incubation is extended to 20-24 hours.

Determination of MIC: The MIC is visually determined as the lowest concentration of the

antimicrobial agent that completely inhibits the visible growth of the organism. This is

observed as a clear well, in contrast to the turbid growth in the control well.

Visualization of Mechanisms of Action
The following diagrams illustrate the mechanisms of action for the different classes of

antibiotics discussed in this guide.
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Caption: Workflow for Antimicrobial Susceptibility Testing.
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Caption: Mechanism of Action of Valnemulin (Pleuromutilin).
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Caption: Mechanisms of Action of New Antibiotic Classes.

To cite this document: BenchChem. [Side-by-side comparison of valnemulin's activity
spectrum with new antibiotics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025052#side-by-side-comparison-of-valnemulin-s-
activity-spectrum-with-new-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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